Cas no 1934499-99-6 (1-(1-methyl-1H-pyrazol-3-yl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(1-methyl-1H-pyrazol-3-yl)methylcyclopropane-1-carbaldehyde
• CAS No: 1934499-99-6
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5746259
• PubChem ID: 126997288
• Update Time: 2025-06-12

1-(1-methyl-1H-pyrazol-3-yl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1620280
• 1934499-99-6
• 1-[(1-Methyl-1H-pyrazol-3-yl)methyl]cyclopropane-1-carbaldehyde
• 1-[(1-Methylpyrazol-3-yl)methyl]cyclopropane-1-carbaldehyde
• Cyclopropanecarboxaldehyde, 1-[(1-methyl-1H-pyrazol-3-yl)methyl]-
• 1-(1-methyl-1H-pyrazol-3-yl)methylcyclopropane-1-carbaldehyde

• Inchi： 1S/C9H12N2O/c1-11-5-2-8(10-11)6-9(7-12)3-4-9/h2,5,7H,3-4,6H2,1H3
• InChI Key： AYFLMCCUOBBUBH-UHFFFAOYSA-N
• SMILES： O=CC1(CC2C=CN(C)N=2)CC1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 278.2±13.0 °C(Predicted)
• pka: 2?+-.0.10(Predicted)

Additional information on 1-(1-methyl-1H-pyrazol-3-yl)methylcyclopropane-1-carbaldehyde

1-(1-Methyl-1H-Pyrazol-3-yl)methylcyclopropane-1-carbaldehyde (CAS No. 1934499-99-6): An Overview

1-(1-Methyl-1H-pyrazol-3-yl)methylcyclopropane-1-carbaldehyde (CAS No. 1934499-99-6) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its pyrazole and cyclopropane moieties, offers a promising scaffold for the development of new therapeutic agents.

The pyrazole ring, a five-membered heterocycle with two nitrogen atoms, is a well-known pharmacophore that has been extensively studied for its diverse biological activities. It is commonly found in many clinically approved drugs, including nonsteroidal anti-inflammatory drugs (NSAIDs) and antifungal agents. The presence of the pyrazole ring in 1-(1-methyl-1H-pyrazol-3-yl)methylcyclopropane-1-carbaldehyde suggests that this compound may exhibit similar pharmacological properties.

The cyclopropane moiety, on the other hand, is a three-membered cyclic alkane that imparts unique chemical and physical properties to the molecule. The high ring strain in cyclopropane makes it highly reactive, which can be harnessed for various synthetic transformations. In medicinal chemistry, cyclopropane derivatives have been explored for their potential as antiviral, antibacterial, and anticancer agents.

Recent studies have highlighted the potential of 1-(1-methyl-1H-pyrazol-3-yl)methylcyclopropane-1-carbaldehyde in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This finding suggests that 1-(1-methyl-1H-pyrazol-3-yl)methylclopropane-1-carbaldehyde could be a valuable lead compound for the development of new anti-inflammatory drugs.

Another area of interest is the compound's potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that 1-(1-methyl-1H-pyrazol-3-yl)methylcyclopropane-1-carbaldehyde selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

In addition to its biological activities, 1-(1-methyl-1H-pyrazol-3-yl)methylcyclopropane-1-carbaldehyde has also been studied for its synthetic utility. The presence of the aldehyde functional group makes it an attractive intermediate for various chemical transformations. For example, it can be readily converted into other functional groups such as alcohols, carboxylic acids, and esters through well-established synthetic methods. This versatility in synthesis opens up numerous possibilities for the development of structurally diverse derivatives with enhanced biological activities.

The structural complexity of 1-(1-methyl-1H-pyrazol-3-yl)methylcyclopropane-1-carbaldehyde also presents challenges in its synthesis. However, recent advances in synthetic methodologies have made it possible to produce this compound efficiently on a large scale. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions to construct the pyrazole and cyclopropane moieties in a stepwise manner. This method not only improves yield but also reduces the number of synthetic steps required, making it more cost-effective and environmentally friendly.

Despite its promising properties, further research is needed to fully understand the potential applications and limitations of 1-(1-methyl-1H-pyrazol-3-yl)methylcyclopropane-1-carbaldehyde. Ongoing studies are focused on optimizing its pharmacokinetic properties, such as solubility and bioavailability, to enhance its therapeutic efficacy. Additionally, efforts are being made to investigate its safety profile and potential side effects through preclinical and clinical trials.

In conclusion, 1-(1-methyl-1H-pyrazol-3-yl)methylcyclopropane-1-carbaldehyde (CAS No. 1934499-99-6) is a multifaceted compound with significant potential in both medicinal chemistry and organic synthesis. Its unique combination of pyrazole and cyclopropane moieties makes it an attractive scaffold for the development of new therapeutic agents targeting inflammation and cancer. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs.